3-{[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidin-3-yl](methyl)amino}-1??,2-benzothiazole-1,1-dione

• IUPAC Name: N-[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidin-3-yl]-N-methyl-1,1-dioxo-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C17H19N5O2S2/c1-21(16-13-4-2-3-5-14(13)26(23,24)20-16)12-8-9-22(10-12)17-18-15(19-25-17)11-6-7-11/h2-5,11-12H,6-10H2,1H3
• InChI Key: BQUIMMOCQJLKPF-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(C1)C2=NC(=NS2)C3CC3)C4=NS(=O)(=O)C5=CC=CC=C54
• Molecular Formula: C17H19N5O2S2
• Molecular Weight: 389.5 g/mol

Description

The compound appears to contain a 1,2,4-thiadiazole ring and a benzothiazole ring. Compounds containing these rings are often of interest in medicinal chemistry due to their diverse pharmacological activities. They have been found to exhibit anticancer, antimicrobial, analgesic, anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities.

Molecular Structure Analysis

The compound likely has a complex structure due to the presence of multiple rings and functional groups. The 1,2,4-thiadiazole ring and the benzothiazole ring are both heterocyclic compounds, which means they contain atoms of at least two different elements in the ring.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo-thiadiazines, have been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents . These activities suggest that the compound may interact with a variety of biological targets.

Mode of Action

The exact mode of action of this compound is currently unknown. Based on the structure–activity relationship (sar) of similar 1,3,4-thiadiazole scaffolds, it has been observed that certain substitutions can influence the compound’s activity . For instance, a methoxy group substitution decreases the antimicrobial activity, while an electron-withdrawing group increases the activity .

Biochemical Pathways

Compounds with similar structures have been found to possess various biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds . These studies can provide valuable insights into the potential ADME properties of the compound and their impact on its bioavailability.

Result of Action

Compounds with similar structures have been found to possess various biological activities, suggesting that they may have diverse molecular and cellular effects .

Future Directions

Research into compounds containing 1,2,4-thiadiazole and benzothiazole rings is ongoing due to their diverse pharmacological activities. Future research could involve synthesizing new derivatives and testing their biological activities.